Cas no 155884-28-9 (4,5-Dihydro-2-methyl-1,3-oxazole-4-carboxylic acid methyl ester)

• Product Name: 4,5-Dihydro-2-methyl-1,3-oxazole-4-carboxylic acid methyl ester
• CAS No: 155884-28-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 107189
• PubChem ID: 10844497
• Update Time: 2025-04-18

4,5-Dihydro-2-methyl-1,3-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-, methyl ester
• 4,5-Dihydro-2-methyl-1,3-oxazole-4-carboxylic acid methyl ester
• 4-OXAZOLECARBOXYLICACID,4,5-DIHYDRO-2-METHYL-,METHYLESTER(9CI)
• methyl 2-methyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• 2-METHYL-4,5-DIHYDRO-OXAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• 2-Methyl-oxazolin-4-carbonsaeure-methylester
• 4,5-dihydro-2-methyloxazole-4-carboxylic acid methyl ester
• 4-carbomethoxy-2-methyl-2-oxazoline
• methyl 2-methyl-4,5-dihydrooxazol-4-carboxylate
• Ac-Thr-OMe-4,5-dihydrooxazole
• methyl 2-methyl-4,5-dihydrooxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 4,5-dihydro-2-methyl-, methyl ester
• SCHEMBL1127480
• FT-0767478
• 155884-28-9
• methyl 2-methyl-4,5-dihydrooxazole-4-caboxylate
• AKOS006290608
• SNYAIJXJIRNCGO-UHFFFAOYSA-N
• DTXSID70445606
• DB-064111

• Inchi： 1S/C6H9NO3/c1-4-7-5(3-10-4)6(8)9-2/h5H,3H2,1-2H3
• InChI Key： SNYAIJXJIRNCGO-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)OC)C1

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 181.0±33.0 °C at 760 mmHg
• Flash Point: 71.8±19.8 °C
• PSA: 47.89000
• LogP: -0.58780
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

4,5-Dihydro-2-methyl-1,3-oxazole-4-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives